Cas no 77966-72-4 (N,N-diethyl-N''-methyl-N''-{2-[(2-methylphenyl)amino]-2-oxoethyl}ethane-1,2-diaminium dichloride)

• Product Name: N,N-diethyl-N''-methyl-N''-{2-[(2-methylphenyl)amino]-2-oxoethyl}ethane-1,2-diaminium dichloride
• CAS No: 77966-72-4
• MF: C₁₆H₂₉Cl₂N₃O
• MW: 350.32696223259
• CID: 883152
• PubChem ID: 53937
• Update Time: 2025-04-19

N,N-diethyl-N''-methyl-N''-{2-[(2-methylphenyl)amino]-2-oxoethyl}ethane-1,2-diaminium dichloride Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-N''-methyl-N''-{2-[(2-methylphenyl)amino]-2-oxoethyl}ethane-1,2-diaminium dichloride
• Acetamide, 2-[[2- (diethylamino)ethyl]methylamino]-N-(2-methylphenyl)-, dihydrochloride
• 2-[2-(diethylamino)ethyl-methylamino]-N-(2-methylphenyl)acetamide,hydrochloride
• 2-(2-(Diethylamino)ethyl)methylamino-o-acetotoluidide dihydrochloride
• o-ACETOTOLUIDIDE, 2-(2-(DIETHYLAMINO)ETHYL)METHYLAMINO-, DIHYDROCHLORIDE
• NSC 120651
• Acetamide, 2-((2-(diethylamino)ethyl)methylamino)-N-(2-methylphenyl)-, dihydrochloride
• 77966-72-4
• C 5346

• Inchi： 1S/C16H27N3O.2ClH/c1-5-19(6-2)12-11-18(4)13-16(20)17-15-10-8-7-9-14(15)3;;/h7-10H,5-6,11-13H2,1-4H3,(H,17,20);2*1H
• InChI Key： FRXIYLMIEZBHHH-UHFFFAOYSA-N
• SMILES： [Cl-].[Cl-].O=C(C[NH+](C)CC[NH+](CC)CC)NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 349.169
• Monoisotopic Mass: 349.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 279
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2

Experimental Properties

• Boiling Point: 403.1°C at 760 mmHg
• Flash Point: 197.6°C